N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)-2,3,4-trifluorobenzamide

• IUPAC Name: N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]-2,3,4-trifluorobenzamide
• InChI: InChI=1S/C17H19F3N6O2/c1-25(2)16-22-12(23-17(24-16)26-5-7-28-8-6-26)9-21-15(27)10-3-4-11(18)14(20)13(10)19/h3-4H,5-9H2,1-2H3,(H,21,27)
• InChI Key: BRDAKCWKCMDNHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C17H19F3N6O2
• Molecular Weight: 396.4 g/mol

Description

This compound contains several functional groups including a triazine ring, a morpholine ring, a dimethylamino group, and a trifluorobenzamide group. These groups are common in many pharmaceuticals and agrochemicals due to their diverse reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. Techniques such as X-ray diffraction or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-donating dimethylamino group and the electron-withdrawing trifluorobenzamide group. This could make the compound susceptible to electrophilic or nucleophilic attack, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could increase its solubility in water, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Terahertz Second-Harmonic Generation (SHG) in Organic Crystals

• Efficiency : These organic materials achieve an unprecedented SHG conversion efficiency of approximately 1.21% while maintaining a perturbative nonlinear response. .

Binary Composite Films with DAST and Carbon Nanotubes (CNTs)

• Solution : Researchers have designed binary composite films by combining two-dimensional DAST with one-dimensional carbon nanotubes (CNTs). .

Catalysis in Synthesis

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Crystal Growth Studies

• Growth Rate Control : Researchers have investigated the growth of single crystals of this compound. .

Novel Organic Material for Nonlinear Optics

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Mechanism of Action

The mechanism of action would depend on the biological target of this compound. For example, many drugs work by binding to a specific protein and altering its function.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. This could include wearing protective clothing and working in a well-ventilated area.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be used as a starting point for the development of new drugs or agrochemicals.